Cas no 1017409-90-3 (3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide)

3-Amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide is a sulfonamide derivative characterized by its amino and isopropyl substituents on the benzene ring. This compound is of interest in medicinal and organic chemistry due to its potential as a synthetic intermediate for pharmaceuticals, particularly in the development of sulfonamide-based therapeutics. Its structural features, including the sulfonamide moiety, may confer bioactivity relevant to enzyme inhibition or receptor modulation. The presence of both amino and methyl groups enhances its reactivity, enabling further functionalization for tailored applications. High purity and well-defined synthesis pathways ensure reproducibility in research and industrial settings. Suitable for use in controlled laboratory environments with proper handling protocols.
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide structure
1017409-90-3 structure
Product Name:3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
CAS No:1017409-90-3
MF:C10H16N2O2S
MW:228.311241149902
CID:5932520
PubChem ID:24270870
Update Time:2025-05-24

3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 3-amino-5-methyl-N-(1-methylethyl)-
    • 3-Amino-n-isopropyl-5-methylbenzenesulfonamide
    • 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
    • EN300-1067570
    • 1017409-90-3
    • CS-0350686
    • Inchi: 1S/C10H16N2O2S/c1-7(2)12-15(13,14)10-5-8(3)4-9(11)6-10/h4-7,12H,11H2,1-3H3
    • InChI Key: PGASRTIDXJISEF-UHFFFAOYSA-N
    • SMILES: C1(S(NC(C)C)(=O)=O)=CC(C)=CC(N)=C1

Computed Properties

  • Exact Mass: 228.09324893g/mol
  • Monoisotopic Mass: 228.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.189±0.06 g/cm3(Predicted)
  • Boiling Point: 402.0±55.0 °C(Predicted)
  • pka: 12.14±0.50(Predicted)

3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1067570-0.05g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3 95%
0.05g
$528.0 2023-10-28
Enamine
EN300-1067570-0.1g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3 95%
0.1g
$553.0 2023-10-28
Enamine
EN300-1067570-0.25g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3 95%
0.25g
$579.0 2023-10-28
Enamine
EN300-1067570-0.5g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3 95%
0.5g
$603.0 2023-10-28
Enamine
EN300-1067570-1.0g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3
1g
$943.0 2023-06-10
Enamine
EN300-1067570-2.5g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3 95%
2.5g
$1230.0 2023-10-28
Enamine
EN300-1067570-5.0g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3
5g
$2732.0 2023-06-10
Enamine
EN300-1067570-10.0g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3
10g
$4052.0 2023-06-10
Enamine
EN300-1067570-1g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3 95%
1g
$628.0 2023-10-28
Enamine
EN300-1067570-5g
3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide
1017409-90-3 95%
5g
$1821.0 2023-10-28

Additional information on 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide

Introduction to 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide (CAS No. 1017409-90-3) and Its Emerging Applications in Chemical Biology

3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide, identified by its CAS number 1017409-90-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative combines a benzene ring with amino, methyl, and isopropyl substituents, creating a molecular framework that exhibits a unique set of chemical and biological properties. The presence of the sulfonamide group (-SO₂NH₂) not only enhances the solubility of the compound in polar solvents but also introduces potential interactions with biological targets, making it a valuable scaffold for drug discovery.

The sulfonamide moiety is well-documented for its role in medicinal chemistry, particularly due to its ability to form hydrogen bonds and coordinate with metal ions. These characteristics have been leveraged in the development of various therapeutic agents, including antibiotics, anti-inflammatory drugs, and anticancer compounds. In the case of 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide, the structural modifications beyond the sulfonamide core—such as the amino group at the 3-position and the isopropyl chain at the nitrogen—further diversify its pharmacophoric potential. This allows for fine-tuning of its biological activity by altering electronic and steric properties.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the binding affinities of 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide to various protein targets. Studies indicate that this compound exhibits promising interactions with enzymes involved in metabolic pathways, suggesting its utility in modulating biological processes. For instance, preliminary docking studies have shown that it may inhibit certain dehydrogenases by competing with natural substrates at the active site. Such findings align with broader trends in drug discovery, where sulfonamides are increasingly recognized for their ability to disrupt key enzymatic functions.

The synthesis of 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation, amination, and alkylation reactions. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for downstream applications. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes, reducing both reaction times and byproduct formation. These improvements not only enhance scalability but also contribute to greener chemical synthesis practices.

In parallel with synthetic advancements, analytical techniques play a pivotal role in characterizing 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide comprehensive structural elucidation, while techniques like liquid chromatography-mass spectrometry (LCMS) enable rapid purification and quantification. These tools are indispensable for ensuring the compound's identity and quality before it undergoes biological testing.

The biological evaluation of 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide has revealed several intriguing properties. In vitro assays have demonstrated its potential as an inhibitor of bacterial enzymes such as dihydropteroate synthase (DHPS), which is critical for folic acid biosynthesis in pathogens. By disrupting this pathway, the compound could exhibit antibacterial activity against resistant strains. Additionally, preclinical studies suggest that it may interact with mammalian sirtuins—a family of NAD+-dependent deacetylases implicated in aging and metabolic diseases. This dual functionality positions 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide as a multitargeted therapeutic agent with broad therapeutic implications.

The integration of machine learning models has further accelerated the exploration of 3-amino-5-methyl-N-(propan-2-yl)benzene-1-sulfonamide's pharmacological profile. Predictive algorithms can forecast binding affinities and toxicological liabilities based on its molecular structure, allowing researchers to prioritize compounds for experimental validation efficiently. This data-driven approach has been instrumental in identifying novel analogs with enhanced efficacy or reduced side effects.

From a medicinal chemistry perspective, the structural flexibility of 3-amino-5-methyl-N-(propan-2-y l)benzene -1 -sulf on am ide offers opportunities for derivatization. By introducing additional functional groups or modifying existing ones—such as halogen atoms or heterocyclic rings—scientists can tailor its pharmacokinetic properties or expand its spectrum of activity. Such modifications are often guided by structure-based drug design principles derived from crystallographic data of protein-ligand complexes.

The growing interest in 3-amino -5 -m ethyl -N -(pr opan -2 -y l )b enz ene -1 -s ulfon am ide is also reflected in academic publications and patent filings. Researchers are increasingly collaborating across disciplines—combining expertise in organic chemistry, biochemistry, and pharmacology—to uncover new therapeutic applications. This interdisciplinary approach underscores the compound's significance as a building block for innovative drug candidates.

In conclusion,3-amino -5 -m ethyl -N -(pr opan -2 -y l )b enz ene -1 -s ulfon am ide (CAS No. 1017409 -90 -3) represents a compelling example of how structural diversity can lead to biologically active molecules with therapeutic potential. Its unique combination of chemical features makes it suitable for targeting multiple disease pathways simultaneously—a strategy that has become increasingly prevalent in modern drug development programs. As research continues to uncover new applications for this sulfonamide derivative,it is poised to make significant contributions to both academic research and industrial pharmaceutical innovation.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd